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Compound of Interest

Compound Name: 13-Methyltetradecanoic acid-d6

Cat. No.: B15622707 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of specialized chemical reagents like 13-Methyltetradecanoic acid-d6 are paramount

to ensuring a safe and compliant laboratory environment. This guide provides essential, step-

by-step procedures for the safe disposal of this deuterated fatty acid, aligning with standard

laboratory safety protocols.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle 13-Methyltetradecanoic acid-
d6 with appropriate care. While some safety data sheets (SDS) for similar, non-deuterated fatty

acids indicate no special handling precautions are necessary if used correctly, others classify

the non-deuterated form as causing skin and serious eye irritation, and potentially respiratory

irritation.[1] Therefore, it is prudent to adhere to the following personal protective equipment

(PPE) standards:

Eye Protection: Wear chemical safety goggles or glasses.

Hand Protection: Use chemically resistant gloves.

Skin Protection: A lab coat is recommended to prevent skin contact.

Ventilation: Handle the substance in a well-ventilated area or under a fume hood.
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The disposal of 13-Methyltetradecanoic acid-d6, as with most laboratory chemicals, must

comply with local, regional, and national hazardous waste regulations.[2][3] The following steps

outline a general procedure that should be adapted to your institution's specific guidelines.

1. Waste Identification and Classification:

Characterize the waste. 13-Methyltetradecanoic acid-d6 is a deuterated long-chain fatty

acid. While not always classified as hazardous, it is best to manage it as a chemical waste.

Consult your institution's Environmental Health and Safety (EHS) office for specific

classification guidance.

2. Containment and Labeling:

Place the waste material in a designated, properly sealed, and compatible waste container.

Clearly label the container with the full chemical name: "13-Methyltetradecanoic acid-d6"

and any other required hazard information.

3. Small Spills and Contaminated Materials:

For minor spills, absorb the material with an inert absorbent such as sand, diatomite, or

universal binders.[4][5]

Carefully collect the absorbent material and any contaminated items (e.g., paper towels,

gloves) and place them into the designated chemical waste container.[2]

Do not allow the substance to enter sewers or surface water.[4][5]

4. Final Disposal:

Arrange for the collection of the chemical waste through your institution's EHS department or

a licensed chemical waste disposal contractor.

Do not dispose of 13-Methyltetradecanoic acid-d6 down the drain or in the regular trash.[6]
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For quick reference, the following table summarizes key information for 13-Methyltetradecanoic

acid. Note that specific data for the d6 variant may not be available, and the data for the non-

deuterated form is provided as a close reference.

Property Value Source

Molecular Formula C15H24D6O2 N/A

Molecular Weight ~248.44 g/mol N/A

GHS Hazard Statements
H315, H319, H335, H413 (for

non-deuterated form)
PubChem[1]

Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of 13-Methyltetradecanoic acid-d6.
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Start: Have 13-Methyltetradecanoic
acid-d6 for disposal

Wear Appropriate PPE:
- Safety Goggles

- Gloves
- Lab Coat

Assess Waste Type:
- Unused Reagent

- Contaminated Material
- Empty Container

Unused Reagent:
Place in a labeled,

sealed chemical waste container.

Reagent

Contaminated Material/Spill:
Absorb with inert material.

Collect into waste container.

Contamination

Empty Container:
Consult institutional policy.

May require rinsing (collect rinseate)
or can be disposed of as solid waste.

Empty Container

Store waste container
in a designated, safe area.

Contact EHS or
Licensed Waste Contractor

for pickup.

End: Waste properly
disposed of.

Click to download full resolution via product page

Caption: Disposal workflow for 13-Methyltetradecanoic acid-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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